Cas no 1312305-42-2 (Ethyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate)
Ethyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate is a pyrazole-based heterocyclic compound with a chloropyridine substituent, exhibiting potential utility as an intermediate in agrochemical and pharmaceutical synthesis. Its structural features, including the hydroxymethyl and ester functional groups, enhance reactivity for further derivatization, making it valuable in the development of novel active ingredients. The 3-chloropyridin-2-yl moiety contributes to its binding affinity in target interactions, particularly in pesticidal applications. This compound demonstrates stability under standard storage conditions, ensuring consistent performance in synthetic processes. Its well-defined molecular structure allows for precise modifications, supporting research in crop protection and medicinal chemistry.
1312305-42-2 structure
Product Name:Ethyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate
CAS No:1312305-42-2
MF:C12H12ClN3O3
MW:281.694981575012
CID:5140725
PubChem ID:53240402
Update Time:2025-05-28
Ethyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate
- F73279
- 1312305-42-2
- SCHEMBL1980280
- ethyl 2-(3-chloropyridin-2-yl)-5-(hydroxymethyl)pyrazole-3-carboxylate
-
- Inchi: 1S/C12H12ClN3O3/c1-2-19-12(18)10-6-8(7-17)15-16(10)11-9(13)4-3-5-14-11/h3-6,17H,2,7H2,1H3
- InChI Key: SRSJLFZZULJYEC-UHFFFAOYSA-N
- SMILES: N1(C2=NC=CC=C2Cl)C(C(OCC)=O)=CC(CO)=N1
Computed Properties
- Exact Mass: 281.0567189g/mol
- Monoisotopic Mass: 281.0567189g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 77.2Ų
Ethyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P024I0I-100mg |
Ethyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate |
1312305-42-2 | 95% | 100mg |
$67.00 | 2023-12-22 | |
| 1PlusChem | 1P024I0I-250mg |
Ethyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate |
1312305-42-2 | 95% | 250mg |
$108.00 | 2023-12-22 | |
| 1PlusChem | 1P024I0I-1g |
Ethyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate |
1312305-42-2 | 95% | 1g |
$292.00 | 2023-12-22 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1828624-100mg |
Ethyl 1-(3-Chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate |
1312305-42-2 | 95% | 100mg |
¥559.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1828624-250mg |
Ethyl 1-(3-Chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate |
1312305-42-2 | 95% | 250mg |
¥969.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1828624-1g |
Ethyl 1-(3-Chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate |
1312305-42-2 | 95% | 1g |
¥2637.00 | 2024-08-09 |
Ethyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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